Bulleyaconitine A

Chinese Name

草乌甲素

English Name

Bulleyaconitine A

标识符

CAS No.

107668-79-1

Molecular Formula

C35H49NO9

Molecular Weight

627.7600

Compound details reference Kuujia Chemical Encyclopedia: 107668-79-1

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

44%

34/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled34

druglikeness.missing44

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

627.7800

druglikeness.valid

TPSA

135.8400

druglikeness.valid

pKa_acidic

pKa_basic

LogP

1.7000

druglikeness.valid

LogD

HBA

druglikeness.valid

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

Low

druglikeness.valid

corneal_permeability

HIA

Low

druglikeness.valid

bioavailability

PPB

tissue_distribution

blood_brain_barrier

Low

druglikeness.valid

placental_barrier

milk_secretion

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

druglikeness.valid

CYP1A2_inhibitor

druglikeness.valid

CYP2C9_substrate

druglikeness.valid

CYP2C9_inhibitor

druglikeness.valid

CYP2C19_substrate

druglikeness.valid

CYP2C19_inhibitor

druglikeness.valid

CYP2D6_substrate

druglikeness.valid

CYP2D6_inhibitor

druglikeness.valid

CYP3A4_substrate

Yes

druglikeness.valid

CYP3A4_inhibitor

druglikeness.valid

UGT1A1_substrate

UGT1A3_substrate

UGT1A4_substrate

UGT1A6_substrate

UGT1A9_substrate

Ames_test

micronucleus_test

chromosomal_aberration

DNA_damage

druglikeness.valid

carcinogenicity

druglikeness.valid

LD50_oral

LD50_iv

hepatotoxicity

druglikeness.valid

cardiotoxicity

druglikeness.valid

nephrotoxicity

druglikeness.valid

neurotoxicity

Yes

druglikeness.valid

hERG_inhibition

druglikeness.valid

Pgp_substrate

Yes

druglikeness.valid

Pgp_inhibitor

BCRP_substrate

BCRP_inhibitor

OATP1B1_substrate

OATP1B1_inhibitor

OATP1B3_substrate

OATP1B3_inhibitor

drug_induced_liver_injury

druglikeness.valid

QT_prolongation

druglikeness.valid

skin_sensitization

druglikeness.valid

respiratory_toxicity

reproductive_toxicity

Peff

Syn_Accessibility

MRTD

Skin_Sens

Resp_Sens

Photo_tox

druglikeness.valid

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

镇痛

Analgesia

Corresponding Targets:

TRPV1 (TRPV1)CNR1 (CNR1)OPRD1 (OPRD1)

神经退行性疾病

Neurodegenerative disease

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)ABCA1 (ABCA1)

神经性疼痛

Neuropathic Pain

Corresponding Targets:

TLR4 (TLR4)TRPV1 (TRPV1)RELA (RELA)

慢性炎症性疾病

Chronic Inflammatory Diseases

Corresponding Targets:

TLR4 (TLR4)STAT3 (STAT3)NFE2L2 (NFE2L2)

风湿性关节炎

Rheumatoid Arthritis

Corresponding Targets:

TNF (TNF)MAPK8 (MAPK8)MMP9 (MMP9)

Plant Sources

川乌

Aconitum carmichaelii

Bulleyaconitine A

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Bulleyaconitine A

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.57%4/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability33%2/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution17%1/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A4100%10/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism0%0/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration40%2/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity71%5/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.13%1/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski25%4/16 druglikeness.fields

Risk Assessment

相关化合物